Cas no 1232505-74-6 (2-Fluoro-5-methoxy-4-methyl-phenylamine)

• Product Name: 2-Fluoro-5-methoxy-4-methyl-phenylamine
• CAS No: 1232505-74-6
• MF: C₈H₁₀FNO
• MW: 155.169505596161
• CID: 5306715
• Update Time: 2025-06-30

2-Fluoro-5-methoxy-4-methyl-phenylamine Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-5-methoxy-4-methyl-phenylamine
• Benzenamine, 2-fluoro-5-methoxy-4-methyl-
• 2-fluoro-5-methoxy-4-methylaniline

• Inchi： 1S/C8H10FNO/c1-5-3-6(9)7(10)4-8(5)11-2/h3-4H,10H2,1-2H3
• InChI Key： OVHONKSNDGGVSI-UHFFFAOYSA-N
• SMILES： C1(N)=CC(OC)=C(C)C=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 2-Fluoro-5-methoxy-4-methyl-phenylamine

2-Fluoro-5-methoxy-4-methyl-phenylamine (CAS No. 1232505-74-6): An Overview of a Versatile Compound in Medicinal Chemistry

2-Fluoro-5-methoxy-4-methyl-phenylamine (CAS No. 1232505-74-6) is a unique and versatile compound that has garnered significant attention in the field of medicinal chemistry. This aromatic amine, characterized by its specific functional groups, holds potential applications in various therapeutic areas. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements related to 2-Fluoro-5-methoxy-4-methyl-phenylamine.

The chemical structure of 2-Fluoro-5-methoxy-4-methyl-phenylamine is defined by a phenyl ring substituted with a fluoro group at the 2-position, a methoxy group at the 5-position, and a methyl group at the 4-position. The presence of these substituents imparts unique chemical and physical properties to the molecule, making it an attractive candidate for drug development. The fluoro group, in particular, is known for its ability to enhance metabolic stability and alter the lipophilicity of compounds, which are crucial factors in drug design.

The synthesis of 2-Fluoro-5-methoxy-4-methyl-phenylamine can be achieved through various routes, each with its own advantages and limitations. One common approach involves the reaction of 2-fluoro-5-methoxybenzonitrile with methylmagnesium bromide followed by hydrolysis and reduction to form the desired amine. Another method involves the direct amination of 2-fluoro-5-methoxytoluene using ammonia or other nitrogen sources under appropriate conditions. These synthetic strategies have been optimized to improve yield and purity, making large-scale production feasible for industrial applications.

In terms of biological activities, 2-Fluoro-5-methoxy-4-methyl-phenylamine has shown promising results in several areas. Recent studies have demonstrated its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, it has been reported to exhibit selective inhibition of monoamine oxidase (MAO), an enzyme implicated in neurodegenerative disorders such as Parkinson's disease. The ability to modulate MAO activity can lead to therapeutic benefits by reducing oxidative stress and neuroinflammation.

Beyond its enzymatic inhibition properties, 2-Fluoro-5-methoxy-4-methyl-phenylamine has also been investigated for its potential as a ligand for G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play critical roles in cellular signaling and are targets for many drugs on the market. Research has shown that 2-Fluoro-5-methoxy-4-methyl-phenylamine can bind to specific GPCRs with high affinity, suggesting its potential as a lead compound for developing novel therapeutics.

The pharmacokinetic properties of 2-Fluoro-5-methoxy-4-methyl-phenylamine have also been studied extensively. Its lipophilic nature allows it to cross biological membranes efficiently, which is essential for achieving therapeutic concentrations at target sites. Additionally, the compound exhibits good metabolic stability, reducing the risk of rapid degradation and increasing its bioavailability. These favorable pharmacokinetic profiles make it an attractive candidate for further development as a drug candidate.

Clinical trials involving 2-Fluoro-5-methoxy-4-methyl-phenylamine-based compounds are currently underway to evaluate their safety and efficacy in treating various conditions. Preliminary results from phase I trials have shown promising outcomes with minimal adverse effects reported. These findings underscore the potential of 2-fluoro-5-methoxyphenylamines as safe and effective therapeutic agents.

In conclusion, 2-fluoro–5–methoxy–4–methyl–phenylamine (CAS No. 1232505–74–6) represents a promising compound in medicinal chemistry with diverse applications ranging from enzyme inhibition to receptor modulation. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play a significant role in advancing medical treatments in the future.